(1S,9S,13R)-1,13-Dimethyl-10-prop-2-enyl-10-azoniatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-4-ol;chloride (1S,9S,13R)-1,13-Dimethyl-10-prop-2-enyl-10-azoniatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-4-ol;chloride SKF-10047 is a sigma-1 receptor agonist.
Brand Name: Vulcanchem
CAS No.: 7619-35-4
VCID: VC0543294
InChI: InChI=1S/C17H23NO.ClH/c1-4-8-18-9-7-17(3)12(2)16(18)10-13-5-6-14(19)11-15(13)17;/h4-6,11-12,16,19H,1,7-10H2,2-3H3;1H/t12-,16-,17-;/m0./s1
SMILES: CC1C2CC3=C(C1(CC[NH+]2CC=C)C)C=C(C=C3)O.[Cl-]
Molecular Formula: C17H24ClNO
Molecular Weight: 293.8 g/mol

(1S,9S,13R)-1,13-Dimethyl-10-prop-2-enyl-10-azoniatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-4-ol;chloride

CAS No.: 7619-35-4

Inhibitors

VCID: VC0543294

Molecular Formula: C17H24ClNO

Molecular Weight: 293.8 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

(1S,9S,13R)-1,13-Dimethyl-10-prop-2-enyl-10-azoniatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-4-ol;chloride - 7619-35-4

CAS No. 7619-35-4
Product Name (1S,9S,13R)-1,13-Dimethyl-10-prop-2-enyl-10-azoniatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-4-ol;chloride
Molecular Formula C17H24ClNO
Molecular Weight 293.8 g/mol
IUPAC Name (1S,9S,13R)-1,13-dimethyl-10-prop-2-enyl-10-azoniatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-4-ol;chloride
Standard InChI InChI=1S/C17H23NO.ClH/c1-4-8-18-9-7-17(3)12(2)16(18)10-13-5-6-14(19)11-15(13)17;/h4-6,11-12,16,19H,1,7-10H2,2-3H3;1H/t12-,16-,17-;/m0./s1
Standard InChIKey ZTGMHFIGNYXMJV-BZJVTDFFSA-N
Isomeric SMILES C[C@H]1[C@@H]2CC3=C([C@]1(CC[NH+]2CC=C)C)C=C(C=C3)O.[Cl-]
SMILES CC1C2CC3=C(C1(CC[NH+]2CC=C)C)C=C(C=C3)O.[Cl-]
Canonical SMILES CC1C2CC3=C(C1(CC[NH+]2CC=C)C)C=C(C=C3)O.[Cl-]
Appearance Solid powder
Description SKF-10047 is a sigma-1 receptor agonist.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms SKF-10047; SKF10047; SKF 10047; N-Allylnormetazocine hydrochloride; N Allylnormetazocine hydrochloride; NANM;
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